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Compound of Interest

5-(2,5-Dimethoxyphenyl)-2-
Compound Name:

formylphenol
CAS No.: 1261976-69-5
Cat. No.: B6378483

Get Quote

Executive Summary & Compound Profile

5-(2,5-Dimethoxyphenyl)-2-formylphenol (also known as 5-(2,5-
dimethoxyphenyl)salicylaldehyde) is a biphenyl derivative characterized by a phenolic hydroxyl
group ortho to a formyl group (aldehyde), with a dimethoxyphenyl substituent at the 5-position.

Due to its aromatic biphenyl core and methoxy substituents, this compound exhibits low
aqueous solubility and high lipophilicity. Successful application in biological assays requires
precise solubilization in organic solvents (DMSO) followed by controlled dilution into aqueous
buffers to prevent precipitation (“crashing out").

Physicochemical Profile
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Value
Property . . Notes
(Theoretical/Estimated)
Molecular Formula C15H1404
Molecular Weight ~258.27 g/mol
LogP (Octanol/Water) ~2.8-3.2 Highly Lipophilic
] lonizes at basic pH (increases
pKa (Phenolic OH) ~7.8-8.5 N ) S
solubility but risk of oxidation)
Appearance Yellow to Off-White Solid Typical of salicylaldehydes

Solubility Profile
DMSO (Dimethyl Sulfoxide)[2][6][7]1[8][9]

e Solubility:High. The compound is freely soluble in anhydrous DMSO.
e Recommended Stock Concentration:10 mM — 50 mM.
 Stability: Stable in DMSO at -20°C for >6 months if protected from light and moisture.

e Mechanism: DMSO disrupts the intermolecular hydrogen bonding of the solid crystal lattice,
effectively solvating the hydrophobic biphenyl core.

Water | Aqueous Buffers (PBS, Tris)

e Solubility:Very Low (< 50 uM).

e Behavior: The compound is hydrophobic. Direct addition of solid to water will result in a
suspension, not a solution.

» Risk: Rapid precipitation occurs if the final DMSO concentration in water is too low (< 0.1%)
while the compound concentration remains high (> 100 uM).

Experimental Protocol: Stock Preparation & Dilution
Materials Required[1][2][5][6][8][9][10][11][12]
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Compound: 5-(2,5-Dimethoxyphenyl)-2-formylphenol (Solid)

Solvent: Anhydrous DMSO (Sigma-Aldrich or equivalent, 299.9%)

Vials: Amber glass vials (to protect from light)

Gas: Argon or Nitrogen (optional, for long-term storage)

Phase 1: Preparation of DMSO Stock Solution (20 mM)

Objective: Create a stable, high-concentration master stock.
e Weighing: Accurately weigh 5.16 mg of the solid compound.
o Dissolution: Transfer to an amber vial. Add 1.0 mL of anhydrous DMSO.
o Note: If weighing a different amount, calculate volume using:
e Mixing: Vortex vigorously for 30—60 seconds. Ensure no solid particles remain visible.

o Validation: Solution should be clear and yellow/amber. If cloudy, sonicate for 5 minutes at
37°C.

e Aliquot & Store: Dispense into small aliquots (e.g., 50 pL) to avoid freeze-thaw cycles. Store
at -20°C or -80°C.

Phase 2: Preparation of Working Solution (Aqueous)
Obijective: Dilute stock into assay buffer without precipitation.
Critical Rule: Always add the DMSO stock to the Buffer, never the buffer to the stock.

e Thaw: Thaw the DMSO stock aliquot at room temperature (protect from light). Vortex before
use.

¢ Intermediate Dilution (Optional but Recommended):

o If the final assay requires a very low concentration (e.g., 1 uM), create a 10x or 100x
intermediate in DMSO first.
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o Example: Dilute 20 mM stock 1:10 in DMSO to get 2 mM.

e Final Dilution:

[e]

Prepare the assay buffer (e.g., PBS pH 7.4) in a tube.

o

While vortexing the buffer gently, slowly pipet the DMSO stock into the center of the liquid.

[¢]

Target: Final DMSO concentration should be < 1.0% (v/v) to minimize cytotoxicity and
solvent effects.

[¢]

Example: Add 1 pL of 20 mM Stock to 999 uL Buffer

Final: 20 uM compound, 0.1% DMSO.

Visual Workflows (Graphviz)
Diagram 1: Solubilization & Dilution Workflow

This flowchart illustrates the critical path from solid compound to assay-ready solution,
highlighting decision points to prevent precipitation.
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Caption: Step-by-step solubilization workflow ensuring complete dissolution before aqueous
introduction.

Diagram 2: Chemical Structure & Interaction

Representation of the biphenyl-salicylaldehyde core and its interaction with solvents.
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Caption: Structural components of 5-(2,5-Dimethoxyphenyl)-2-formylphenol and solvent
interaction mechanics.

Troubleshooting & Stability Guide
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Observation

Probable Cause

Corrective Action

Cloudiness upon adding to
buffer

Concentration exceeds
solubility limit (likely >50 uM).

Dilute further or increase
DMSO % (max 1%). Use a
carrier protein (BSA) if

compatible.

Yellow precipitate in stock

Saturation or water ingress in
DMSO.

Warm to 37°C and sonicate.

Ensure DMSO is anhydrous.

Loss of signal (Fluorescence)

Oxidation of the aldehyde or

phenol.

Prepare fresh stock. Store

under inert gas (Argon).

Color change (Darkening)

Oxidation (Quinone formation).

Discard stock. Phenols are
sensitive to oxidation at high
pH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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